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Compound of Interest

DOWEX MONOSPHERE C-400
H(+)-FORM STRO

Cat. No.: B1181437

Compound Name:

Technical Support Center: DOWEX
MONOSPHERE™ C-400

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing the regeneration efficiency of
DOWEX MONOSPHERE™ C-400 ion exchange resin.

Frequently Asked Questions (FAQs)

Q1: What is DOWEX MONOSPHERE™ C-400 resin?

Al: DOWEX MONOSPHERE™ C-400 is a uniform particle size, strong acid cation exchange
resin. It is based on a polystyrene-divinylbenzene (DVB) gel matrix with sulfonic acid functional
groups.[1] Its primary application is in home and industrial water softening. The uniform and
small bead size contributes to high operating capacity and regeneration efficiency.[1]

Q2: What are the primary regenerants for DOWEX MONOSPHERE™ C-4007?

A2: As a strong acid cation resin, DOWEX MONOSPHERE™ C-400 is typically regenerated
using strong acids. The most common regenerants are Hydrochloric Acid (HCI) and Sulfuric
Acid (H2S0a).

Q3: What is the total exchange capacity of DOWEX MONOSPHERE™ C-400?
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A3: The total exchange capacity of DOWEX MONOSPHERE™ C-400 is a minimum of 2.2
eq/L.[1]

Q4: What are the key stages of a regeneration cycle?

A4: A complete regeneration cycle for DOWEX MONOSPHERE™ C-400 typically consists of
four main stages:

o Backwash: This initial step removes suspended solids and decompacts the resin bed.

e Regenerant Injection: The acid solution is passed through the resin bed to displace the
captured cations.

o Displacement Rinse (Slow Rinse): This step pushes the remaining regenerant from the resin
bed at a slow flow rate.

e Final Rinse (Fast Rinse): The final step is a fast flush to remove any remaining traces of the
regenerant and prepare the resin for service.

Troubleshooting Guide

This guide addresses common issues encountered during the regeneration and use of
DOWEX MONOSPHERE™ C-400.
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Issue

Potential Causes

Recommended Solutions

Reduced Operating Capacity

Incomplete regeneration, resin
fouling (organic, iron, etc.),
resin degradation (thermal or

oxidative), channeling of flow.

- Optimize regenerant
concentration, contact time,
and flow rate. - Implement
appropriate cleaning
procedures for the specific
foulant. - Ensure operating
temperatures do not exceed
recommended limits. - Check
for and address causes of
channeling, such as improper

backwashing.

High lon Leakage

Incomplete regeneration,
channeling, incorrect
regenerant dosage, fouled

resin.

- Increase regenerant dosage
or contact time. - Ensure
proper flow distribution during
service and regeneration. -
Perform a thorough cleaning of

the resin bed.

Increased Pressure Drop

Resin bed compaction,
accumulation of suspended
solids, resin swelling due to
fouling, resin bead

fragmentation.

- Perform a vigorous backwash
to decompact the bed and
remove fines. - Improve
pretreatment to reduce
suspended solids in the feed. -
Investigate and address the
cause of fouling. - Replace the
resin if significant bead

damage has occurred.

Organic Fouling

Presence of natural organic
matter (humic and fulvic acids)

in the feed stream.

- Implement pretreatment
steps like activated carbon
filtration or coagulation. -
Perform periodic cleaning with
a brine solution, sometimes at

an elevated temperature.

Iron Fouling

Presence of soluble or

particulate iron in the feed

- Use a strong reducing agent

or acid to clean the resin. -
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stream. Install iron removal filters
upstream of the ion exchange

column.

- Sanitize the resin bed with
) ) ) Growth of bacteria or algae on appropriate biocides. -
Biological Fouling ]
the resin beads. Implement upstream

disinfection methods.

Experimental Protocols

Standard Regeneration Protocol with Hydrochloric Acid
(HCI)

This protocol outlines a standard laboratory procedure for regenerating DOWEX
MONOSPHERE™ C-400 resin using hydrochloric acid.

1. Backwash:

e Initiate an upflow of deionized water through the resin column at a flow rate sufficient to
expand the resin bed by 50-75%.

o Continue the backwash for 10-15 minutes or until the effluent is clear.

» Allow the resin bed to settle.

2. Regenerant Injection:

e Prepare a 4-8% HCI solution.

e Introduce the HCI solution into the column in a downflow direction at a flow rate of 2-4 Bed
Volumes per hour (BV/h).

e Ensure a minimum contact time of 30 minutes.

3. Displacement Rinse (Slow Rinse):
« Introduce deionized water in a downflow direction at the same flow rate as the regenerant
injection (2-4 BV/h).

o Continue for approximately 2 Bed Volumes.

4. Final Rinse:
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 Increase the flow rate of deionized water to the service flow rate (e.g., 10-40 BV/h).
» Continue rinsing until the effluent conductivity and pH approach that of the influent deionized
water.

Standard Regeneration Protocol with Sulfuric Acid
(H2S0.4)

This protocol describes the use of sulfuric acid as the regenerant, with precautions to prevent
calcium sulfate precipitation.

1. Backwash:
» Follow the same procedure as in the HCI regeneration protocol.
2. Regenerant Injection (Stepwise):

e Step 1: Prepare a 2% H2S0Oa solution. Introduce it in a downflow direction at 2-4 BV/h for the
first 30 minutes of regeneration. This initial lower concentration helps to prevent the
precipitation of calcium sulfate if calcium is a major component of the exhausted ions.

e Step 2: Increase the H2SOa4 concentration to 4-6% for the remainder of the regeneration,
maintaining the same flow rate. The total contact time should be at least 30-60 minutes.

3. Displacement Rinse (Slow Rinse):
o Follow the same procedure as in the HCI regeneration protocol.
4. Final Rinse:

o Follow the same procedure as in the HCI regeneration protocol.

Quantitative Data Summary
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Parameter Value Notes
Resin Type Strong Acid Cation

Matrix Polystyrene-DVB, Gel

Functional Group Sulfonic Acid

Total Exchange Capacity >2.2eq/L [1]
Regenerant HCI or H2S0a4

HCI Concentration 4-8%

) 2 - 6% (stepwise
H2S04 Concentration

recommended)
Regenerant Flow Rate 2-4BV/h
Regenerant Contact Time 30 - 60 minutes
Rinse Volume 3 - 6 Bed Volumes

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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